Cas no 1159579-45-9 (Alstonic acid B)

• Product Name: Alstonic acid B
• CAS No: 1159579-45-9
• MF: C₃₀H₄₆O₃
• MW: 454.684449672699
• CID: 97738
• PubChem ID: 91895417
• Update Time: 2025-08-05

Alstonic acid B Chemical and Physical Properties

Names and Identifiers

• 1H-5a,8-Methanocyclohepta[a]cyclopenta[f]naphthalene-13-aceticacid,2,3,3a,3b,4,5,6,7,8,9,10b,11,12,12a-tetradecahydro-3b,7,7,10b,12a,13-hexamethyl-1-(1-methylethyl)-6-oxo-,(1R,3aR,3bS,5aR,8R,10bS,12aR,13S)-
• [(1R,4S,5R,8R,9R,12S,16R,19S)-8-Isopropyl-4,9,12,17,17,19-hexamethyl-18-oxopentacyclo[14.2.1.0^1,13.0^4,12.0^5,9]nonadec-13-en-19-yl]acetic acid
• 1H-5a,8-Methanocyclohepta[a]cyclopenta[f]naphthalene-13-aceticacid,2,3,3a,3b,4,5,6,7,8,9,10b,1...
• 1H-5a,8-Methanocyclohepta[a]cyclopenta[f]naphthalene-13-aceticacid,2,3,3a,3b,4,5,6,7,8,9,10b,11,12,12a-tetradecahydro-3b,7,7,
• 1H-5a,8-Methanocyclohepta[a]cyclopenta[f]naphthalene-13-aceticacid,2,3,3a,3b,4,5,6,7,8,9,10b,11,12,12a-tetradecahydro-3b,7,7,10b,12a,13-hexamethyl-1-(1-methylethyl)-6-oxo-,(1R,3aR,3bS,5aR,8R,10bS,12aR
• Alstonic acid B
• alpinetin chalcone
• alstonic acid A
• [ "" ]
• 2-[(1R,4S,5R,8R,9R,12S,16R,19S)-4,9,12,17,17,19-hexamethyl-18-oxo-8-propan-2-yl-19-pentacyclo[14.2.1.01,13.04,12.05,9]nonadec-13-enyl]acetic acid
• 1159579-45-9
• FS-10184
• AKOS032962124
• 2-((1R,4S,5R,8R,9R,12S,16R,19S)-4,9,12,17,17,19-hexamethyl-18-oxo-8-propan-2-yl-19-pentacyclo(14.2.1.01,13.04,12.05,9)nonadec-13-enyl)acetic acid
• Alstonate b

• Inchi： 1S/C30H46O3/c1-18(2)19-9-10-21-26(19,5)13-14-28(7)22-12-11-20-25(3,4)24(33)30(22,16-15-27(21,28)6)29(20,8)17-23(31)32/h12,18-21H,9-11,13-17H2,1-8H3,(H,31,32)/t19-,20+,21-,26-,27+,28-,29+,30-/m1/s1
• InChI Key： WPCBXRKYKJHHMS-ALFWALAGSA-N
• SMILES： O=C1C(C)(C)[C@@H]2CC=C3[C@@]1(CC[C@@]1(C)[C@@H]4CC[C@H](C(C)C)[C@@]4(C)CC[C@@]13C)[C@@]2(C)CC(=O)O

Computed Properties

• Exact Mass: 454.34500
• Monoisotopic Mass: 454.34469533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 944
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 555.4±23.0 °C at 760 mmHg
• Flash Point: 303.8±19.1 °C
• PSA: 54.37000
• LogP: 7.29770
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

Alstonic acid B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids